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Compound of Interest

Compound Name: C.l. Mordant Orange 29

Cat. No.: B15555831

Introduction

C.l. Mordant Orange 29, also known by its Colour Index number 18744, is a single azo-class
mordant dye.[1] Mordant dyes, by definition, require the use of a mordant—typically a metal
salt—to form an insoluble complex with the tissue components, thereby imparting color. While
the chemical properties of C.I. Mordant Orange 29 are documented, its specific application for
staining cellular structures is not well-established in scientific literature. This document
summarizes the available chemical data and provides a general framework for its potential
application in histological staining, based on the principles of mordant dyeing.

Chemical and Physical Properties

A summary of the key chemical and physical properties of C.I. Mordant Orange 29 is
presented below. This data is essential for preparing solutions and understanding the dye's
basic characteristics.
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Property Value Reference
C.l. Name Mordant Orange 29 [1]
C.I. Number 18744 [1]
CAS Number 6054-86-0 [1]
Molecular Formula Ci6H12NsNaO7S [1]
Molecular Weight 441.35 g/mol [1]
Chemical Class Single Azo [1]
Color Orange [1]

Principle of Mordant Dye Staining

Mordant dyes function by forming a coordination complex with a mordant, which then binds to
the tissue. The mordant, often a metallic salt (e.g., aluminum, iron, or chromium salts), acts as
a bridge between the dye molecule and the cellular components, enhancing the dye's affinity
and the stability of the stain. The final color of the stained structure can depend on both the dye
and the mordant used.

General Experimental Workflow for a Novel Mordant
Dye

Due to the lack of specific protocols for C.I. Mordant Orange 29 in cell staining, a generalized
workflow for testing and optimizing a new mordant dye is proposed. This workflow provides a
logical sequence for researchers to develop a staining protocol.
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A generalized workflow for developing a staining protocol with a novel mordant dye.

Hypothetical Protocol for Evaluation of C.I. Mordant
Orange 29

The following is a hypothetical, untested protocol designed as a starting point for researchers
wishing to evaluate C.l. Mordant Orange 29 for staining cell structures. Optimization of each

step is critical.
Materials:
e C.l. Mordant Orange 29

e Mordant (e.g., potassium aluminum sulfate, ferric chloride)
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Distilled water

Ethanol series (for dehydration)

Xylene or xylene substitute

Mounting medium

Fixed biological specimens on slides
Protocol:
o Reagent Preparation:

o Dye Solution (1% w/v): Dissolve 1 g of C.I. Mordant Orange 29 in 100 mL of distilled
water. Gentle heating may be required.

o Mordant Solution (5% wi/v): Prepare a 5% aqueous solution of the chosen mordant (e.g., 5
g of potassium aluminum sulfate in 100 mL of distilled water).

o Deparaffinization and Rehydration (for paraffin-embedded sections):

[e]

Immerse slides in xylene (2 changes, 5 minutes each).

o

Transfer through absolute ethanol (2 changes, 3 minutes each).

[¢]

Transfer through 95% ethanol (2 minutes).

[¢]

Transfer through 70% ethanol (2 minutes).

o Rinse in running tap water.

e Mordanting:

o Immerse slides in the 5% mordant solution for 5-15 minutes.

o Rinse thoroughly in several changes of distilled water.

e Staining:
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o Immerse slides in the 1% C.I. Mordant Orange 29 solution for 10-30 minutes.

o Rinse briefly in distilled water.

« Differentiation (Optional):

o If staining is too intense, briefly rinse in a weak acid or alcohol solution to remove excess
dye. This step requires careful monitoring.

e Dehydration and Mounting:

o Dehydrate slides through an ascending series of ethanol concentrations (70%, 95%,
absolute).

o Clear in xylene or a substitute.

o Mount with a permanent mounting medium.

Expected Results and Interpretation

As there is no established precedent for the use of C.I. Mordant Orange 29 in cell staining, the
expected results are purely speculative. It is anticipated that the dye, in conjunction with a
mordant, may bind to various cellular components. The specificity and intensity of the staining
would need to be determined empirically. Researchers should look for differential staining of
the nucleus, cytoplasm, and extracellular matrix. The choice of mordant will likely have a
significant impact on the final color and localization of the stain.

Conclusion

While C.I. Mordant Orange 29 is a known chemical entity, its utility as a biological stain for
cellular structures is not documented in the available literature. The information and
hypothetical protocol provided here serve as a foundational guide for researchers interested in
exploring its potential applications. Significant empirical work will be required to validate and
optimize any staining protocol using this dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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